Cas no 2034296-96-1 (N-{4-(furan-3-yl)phenylmethyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide)

• Product Name: N-{4-(furan-3-yl)phenylmethyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• CAS No: 2034296-96-1
• MF: C₂₀H₁₇NO₄
• MW: 335.353285551071
• CID: 6199748
• PubChem ID: 119103320
• Update Time: 2025-05-20

N-{4-(furan-3-yl)phenylmethyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(furan-3-yl)phenylmethyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• N-[[4-(furan-3-yl)phenyl]methyl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• N-(4-(furan-3-yl)benzyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide
• 2034296-96-1
• N-{[4-(furan-3-yl)phenyl]methyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• F6539-3176
• AKOS026696072

• Inchi： 1S/C20H17NO4/c22-20(19-13-24-17-3-1-2-4-18(17)25-19)21-11-14-5-7-15(8-6-14)16-9-10-23-12-16/h1-10,12,19H,11,13H2,(H,21,22)
• InChI Key： IDYJHUJADBLHBD-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1C(NCC1C=CC(C2=COC=C2)=CC=1)=O

Computed Properties

• Exact Mass: 335.11575802g/mol
• Monoisotopic Mass: 335.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 60.7Ų

Additional information on N-{4-(furan-3-yl)phenylmethyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide

N-{4-(furan-3-yl)phenylmethyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide: A Comprehensive Overview

N-{4-(furan-3-yl)phenylmethyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide, also known by its CAS number 2034296-96-1, is a complex organic compound with a unique structure that combines elements of aromaticity and functional groups. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and biotechnology. The molecule's structure is characterized by a benzodioxine ring system fused with a furan moiety, making it a promising candidate for further research and development.

The synthesis of N-{4-(furan-3-yl)phenylmethyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide involves a multi-step process that requires precise control over reaction conditions to achieve the desired product. Recent studies have explored novel synthetic pathways that enhance the efficiency and scalability of this process. For instance, researchers have utilized microwave-assisted synthesis techniques to accelerate the formation of the benzodioxine ring system, which is a critical step in the overall synthesis. These advancements not only improve the yield but also reduce the environmental impact of the production process.

The chemical structure of this compound is particularly intriguing due to the presence of both aromatic and heterocyclic components. The benzodioxine ring system contributes to the molecule's stability and reactivity, while the furan moiety introduces additional electronic properties that can be exploited in various applications. Recent computational studies have revealed that the compound exhibits unique electronic characteristics, making it a potential candidate for use in organic electronics and optoelectronic devices.

In terms of physical properties, N-{4-(furan-3-yl)phenylmethyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been shown to possess excellent solubility in organic solvents, which is advantageous for its application in drug delivery systems. Additionally, its thermal stability has been tested under various conditions, revealing that it can withstand moderate temperatures without degradation. These properties make it a versatile compound with potential uses in both academic and industrial settings.

Recent research has focused on the biological activity of this compound. In vitro studies have demonstrated that it exhibits potent anti-inflammatory and antioxidant properties, suggesting its potential as a therapeutic agent. Furthermore, preliminary studies indicate that the compound may have anti-cancer properties, particularly in targeting specific signaling pathways involved in tumor growth and metastasis. These findings have sparked interest among pharmaceutical companies exploring new drug candidates for chronic diseases.

The application of N-{4-(furan-3-yl)phenylmethyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide in materials science is another area of active research. Its unique electronic properties make it a promising material for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Researchers have investigated its ability to act as an electron transport layer in OLEDs, where it has shown improved device performance compared to traditional materials. This advancement could lead to more efficient and cost-effective displays in the future.

In conclusion, N-{4-(furan-3-yl)phenylmethyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No: 2034296-96-) is a multifaceted compound with significant potential across various industries. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize its synthesis processes